Cas no 1260810-04-5 (Ethyl 2-chloro-3-hydroxybenzoate)

Ethyl 2-chloro-3-hydroxybenzoate is a synthetic organic compound primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and hydroxy substituents on the aromatic ring, enables versatile reactivity in coupling and functionalization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating downstream processing. This compound is valued for its role in producing bioactive molecules, including antimicrobial and anti-inflammatory agents. High purity grades ensure consistent performance in fine chemical applications. Stability under standard storage conditions and compatibility with common reagents further contribute to its utility in research and industrial settings. Proper handling is advised due to potential irritant properties.
Ethyl 2-chloro-3-hydroxybenzoate structure
1260810-04-5 structure
Product name:Ethyl 2-chloro-3-hydroxybenzoate
CAS No:1260810-04-5
MF:C9H9ClO3
MW:200.618962049484
CID:4761141

Ethyl 2-chloro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-CHLORO-3-HYDROXYBENZOATE
    • Ethyl 2-chloro-3-hydroxybenzoate
    • Inchi: 1S/C9H9ClO3/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5,11H,2H2,1H3
    • InChI Key: BJRWARWQJAZJSJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C(=O)OCC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5

Ethyl 2-chloro-3-hydroxybenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094807-10g
Ethyl 2-chloro-3-hydroxybenzoate
1260810-04-5 95%
10g
$1035.15 2023-09-03
Alichem
A019094807-25g
Ethyl 2-chloro-3-hydroxybenzoate
1260810-04-5 95%
25g
$1876.00 2023-09-03
Alichem
A019094807-5g
Ethyl 2-chloro-3-hydroxybenzoate
1260810-04-5 95%
5g
$696.80 2023-09-03
Ambeed
A255588-1g
Ethyl 2-chloro-3-hydroxybenzoate
1260810-04-5 95+%
1g
$141.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1794333-1g
Ethyl 2-chloro-3-hydroxybenzoate
1260810-04-5 98%
1g
¥1381.00 2024-08-09

Additional information on Ethyl 2-chloro-3-hydroxybenzoate

Ethyl 2-chloro-3-hydroxybenzoate (CAS No. 1260810-04-5): A Comprehensive Overview

Ethyl 2-chloro-3-hydroxybenzoate (CAS No. 1260810-04-5) is a versatile organic compound with a wide range of applications in the fields of chemical research, pharmaceutical development, and materials science. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential in various therapeutic and industrial contexts.

The molecular formula of Ethyl 2-chloro-3-hydroxybenzoate is C9H9ClO3, and it has a molecular weight of approximately 196.57 g/mol. The compound features a benzene ring substituted with a chloro group at the 2-position and a hydroxy group at the 3-position, with an ethyl ester group attached to the carboxylic acid moiety. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, Ethyl 2-chloro-3-hydroxybenzoate has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2021) highlighted the use of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of Ethyl 2-chloro-3-hydroxybenzoate exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, Ethyl 2-chloro-3-hydroxybenzoate has also been explored for its utility in materials science. A recent study in the Journal of Polymer Science (2022) investigated the use of this compound as a monomer in the synthesis of functional polymers. The researchers demonstrated that polymers derived from Ethyl 2-chloro-3-hydroxybenzoate exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications, such as coatings and adhesives.

The synthesis of Ethyl 2-chloro-3-hydroxybenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 2-chloro-3-hydroxybenzoic acid with ethanol in the presence of an acid catalyst. Another approach involves the reaction of ethyl chloroformate with 2-chloro-3-hydroxyaniline, followed by hydrolysis to form the desired product. These synthetic pathways have been optimized to improve yield and purity, making large-scale production feasible.

The physical properties of Ethyl 2-chloro-3-hydroxybenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical processes and formulations.

In terms of safety and handling, while Ethyl 2-chloro-3-hydroxybenzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to maintain product stability and prevent degradation.

The environmental impact of Ethyl 2-chloro-3-hydroxybenzoate is another important consideration. Studies have shown that this compound does not pose significant environmental risks when used and disposed of properly. However, it is essential to adhere to local environmental regulations and best practices to minimize any potential adverse effects.

In conclusion, Ethyl 2-chloro-3-hydroxybenzoate (CAS No. 1260810-04-5) is a multifaceted compound with diverse applications in pharmaceutical research and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various fields.

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